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Compound of Interest

Compound Name: Peroxypyruvic acid

CAS No.: 1263153-18-9

Cat. No.: B12693961

Get Quote

Executive Summary
Peroxypyruvic acid (2-oxopropaneperoxoic acid) is a highly reactive

-keto peracid. Unlike stable aliphatic peracids (e.g., peracetic acid), peroxypyruvic acid is
predominantly characterized as a transient intermediate in the non-enzymatic decarboxylation
of pyruvate by hydrogen peroxide. Its significance lies in cellular defense mechanisms where
pyruvate acts as a scavenger of Reactive Oxygen Species (ROS), sacrificing itself to neutralize
H

O

and protect cells from oxidative stress.

This guide provides the definitive chemical identifiers, explains the structural instability that

defines its handling, and details the mechanism of its formation and decomposition.
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The following data points are verified against the FDA Global Substance Registration System

(GSRS) and PubChem databases.

Identifier Type Value Notes

Chemical Name Peroxypyruvic acid
Systematic: 2-

oxopropaneperoxoic acid

CAS Registry Number 1263153-18-9
Primary identifier for the

peracid form.[1][2]

Molecular Formula

C

H

O

Molecular Weight 104.06 g/mol

PubChem CID 22251328

UNII 71VA4ZQ36F
FDA Unique Ingredient

Identifier

SMILES CC(=O)C(=O)OO Canonical structure

InChIKey
BXASKOSTAOGNPV-

UHFFFAOYSA-N

Structural Context
Researchers must distinguish between Peroxypyruvic acid (the peracid, C

H

O

) and the gem-diol adduct (2-hydroperoxy-2-hydroxypropanoate), which forms initially in
aqueous solution.

Peracid Form: Contains the
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group.

Aqueous Intermediate: Formed by nucleophilic attack of H

O

on the ketone, leading to decarboxylation.

Synthesis and Generation Protocol
Due to its inherent instability and tendency to decarboxylate, peroxypyruvic acid is rarely

isolated as a pure solid in biological research. It is typically generated in situ.

Protocol: In Situ Generation for Kinetic Studies
Objective: Create a controlled transient concentration of peroxypyruvic acid/intermediate to

study antioxidant capacity or reaction kinetics.

Reagents:

Sodium Pyruvate (100 mM stock in phosphate buffer, pH 7.4)

Hydrogen Peroxide (stabilized, 30% v/v)

Catalase (for quenching, optional)

Methodology:

Baseline Establishment: Prepare a reaction vessel with PBS (pH 7.4) at 37°C.

Initiation: Add Sodium Pyruvate to a final concentration of 1–10 mM.

Peroxidation: Introduce H

O

(equimolar or excess, depending on order of reaction study).

Monitoring: Monitor the decline of H
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O

absorbance at 240 nm or oxygen evolution (if catalase is added later to measure residual H

O

).

Critical Insight: The reaction follows second-order kinetics (

at pH 7.4). The "peroxypyruvate" species exists transiently before decomposing into acetate
and CO

.

Mechanistic Reactivity & Decomposition
The reaction between pyruvate and hydrogen peroxide is a classic nucleophilic addition-

elimination. This mechanism explains why pyruvate is cytoprotective: it directly intercepts H

O

without requiring enzyme catalysis (unlike glutathione peroxidase).
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Figure 1: The non-enzymatic scavenging of H
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O

by pyruvate.[3][4] The intermediate (often referred to loosely as peroxypyruvate in aqueous
contexts) decomposes rapidly.

Chemical Causality
Nucleophilic Attack: The peroxide anion (

) attacks the highly electrophilic

-keto carbon of pyruvate.

Adduct Formation: A tetrahedral intermediate (2-hydroperoxy-2-hydroxypropanoate) is

formed.

Decarboxylation: The intermediate undergoes a concerted rearrangement (Baeyer-Villiger

type) where the C-C bond cleaves, releasing CO

and forming acetate.

Biological Significance
The "Pyruvate Scavenging" Effect
In cell culture media (e.g., DMEM), pyruvate is often added (1 mM) not just as a carbon source,

but as an antioxidant.

Mechanism: Extracellular pyruvate reacts with H

O

generated by autoxidation of media components or cellular respiration.

Outcome: It prevents peroxide-induced apoptosis.

Relevance to Drug Development: When testing drugs that induce oxidative stress, the

presence of pyruvate in the media can mask toxicity by neutralizing ROS before they reach

the cell. Protocols must explicitly state pyruvate concentrations to ensure reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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